Cas no 2228353-13-5 (3,3-difluoro-3-(3-fluoropyridin-2-yl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(3-fluoropyridin-2-yl)propan-1-amine
• CAS No: 2228353-13-5
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 5810675
• PubChem ID: 165667596
• Update Time: 2025-05-25

3,3-difluoro-3-(3-fluoropyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(3-fluoropyridin-2-yl)propan-1-amine
• 2228353-13-5
• EN300-1958275

• Inchi： 1S/C8H9F3N2/c9-6-2-1-5-13-7(6)8(10,11)3-4-12/h1-2,5H,3-4,12H2
• InChI Key： OSSCPKWQEKGALK-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)F)(CCN)F

Computed Properties

• Exact Mass: 190.07178278g/mol
• Monoisotopic Mass: 190.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 3,3-difluoro-3-(3-fluoropyridin-2-yl)propan-1-amine

3,3-Difluoro-3-(3-fluoropyridin-2-yl)propan-1-amine: A Comprehensive Overview

The compound with CAS No 2228353-13-5, commonly referred to as 3,3-difluoro-3-(3-fluoropyridin-2-yl)propan-1-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluorinated pyridine ring and a fluoro-substituted propane amine backbone. The fluorinated pyridine ring and the fluoro-substituted propane amine are key structural features that contribute to its distinct chemical properties and potential applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of fluorine atoms in the structure of 3,3-difluoro-3-(3-fluoropyridin-2-yl)propan-1-amine enhances its lipophilicity and stability, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as a building block for constructing more complex molecules with enhanced pharmacokinetic profiles.

The synthesis of CAS No 2228353-13-5 involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of fluorine atoms at specific positions is achieved through electrophilic fluorination or nucleophilic substitution reactions. The final step involves the coupling of the pyridine moiety with the fluoro-propane amine backbone, which is facilitated by appropriate coupling reagents or catalytic systems. This synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

In terms of applications, 3,3-difluoro-3-(3-fluoropyridin-2-yl)propan-1-amine has shown potential in the development of novel pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies, particularly in the context of metalloproteinases involved in cancer progression. Additionally, its role as an intermediate in the synthesis of bioactive compounds has been documented in several research papers published in high-impact journals.

The chemical stability and reactivity of CAS No 2228353-13-5 have also been subjects of extensive investigation. Studies have demonstrated that the compound exhibits remarkable thermal stability and resistance to oxidative degradation, which are critical properties for its use in various industrial and therapeutic applications. Furthermore, its reactivity towards nucleophilic substitution reactions has been leveraged to develop novel synthetic routes for complex molecules.

From an environmental perspective, the ecological impact of CAS No 2228353-1499999999999999 has been assessed through toxicity studies on aquatic organisms. These studies have revealed that the compound exhibits low toxicity at environmentally relevant concentrations, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly. However, further research is needed to fully understand its long-term effects on various ecological systems.

In conclusion, CAS No 2228444444444444 represents a significant advancement in the field of organic chemistry due to its unique structure and versatile applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future developments in drug discovery and materials science.